Cas no 1255099-17-2 (N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine)

• Product Name: N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine
• CAS No: 1255099-17-2
• MF: C₁₈H₂₈N₂O₄
• MW: 336.425925254822
• CID: 4822667
• Update Time: 2025-05-24

N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• N-BOC-4-(2-(3-HYDROXYPROPOXY)PHENYL)PIPERAZINE
• tert-Butyl 4-(2-(3-hydroxypropoxy)phenyl)piperazine-1-carboxylate
• N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine

• Inchi： 1S/C18H28N2O4/c1-18(2,3)24-17(22)20-11-9-19(10-12-20)15-7-4-5-8-16(15)23-14-6-13-21/h4-5,7-8,21H,6,9-14H2,1-3H3
• InChI Key： BRJQGEKXZLTJKF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C=CC=CC=2OCCCO)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 389
• XLogP3: 2.3
• Topological Polar Surface Area: 62.2

Additional information on N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine

N-Boc-4-(2-(3-Hydroxypropoxy)phenyl)piperazine: A Comprehensive Overview

N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine (CAS No. 1255099-17-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel therapeutic agents. The Boc (tert-butoxycarbonyl) protecting group, coupled with the piperazine ring and the 3-hydroxypropoxy substituent, imparts specific chemical and biological properties that make it an attractive candidate for various research endeavors.

The Boc protecting group is a widely used reagent in organic synthesis, particularly in the preparation of peptides and other nitrogen-containing compounds. It effectively blocks the reactivity of the amine group, allowing for selective functionalization at other sites. In the context of N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine, this protecting group ensures that the piperazine ring remains inert during synthetic manipulations, facilitating the construction of complex molecular architectures.

The piperazine ring is a key structural motif in many bioactive molecules, including several clinically approved drugs. Its ability to form hydrogen bonds and interact with biological targets makes it a valuable scaffold in drug design. In N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine, the piperazine ring is substituted with a 3-hydroxypropoxy group, which introduces additional hydrophilic character and potential for hydrogen bonding. This substitution can influence the compound's solubility, permeability, and binding affinity to specific receptors.

Recent studies have highlighted the potential of N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent activity against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The hydroxyl group on the propoxy chain may play a crucial role in modulating enzyme activity and reducing oxidative stress, which are key factors in these conditions.

In addition to its neuroprotective properties, N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit viral replication by interfering with essential viral enzymes. The piperazine moiety is known to interact with viral proteases and polymerases, making it a promising lead for the development of new antiviral drugs.

The synthesis of N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine involves several well-established chemical reactions. Typically, the process begins with the formation of the 3-hydroxypropoxy substituent on a phenyl ring, followed by coupling with a piperazine derivative. The Boc protecting group is then introduced to shield the amine functionality during subsequent transformations. This multi-step synthesis allows for precise control over the final product's structure and purity.

In terms of pharmacokinetics, N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine exhibits favorable properties such as good oral bioavailability and moderate plasma protein binding. These characteristics are essential for ensuring that the compound reaches its intended target in sufficient concentrations to exert therapeutic effects. Preclinical studies have also shown that this compound has low toxicity and good safety profiles, making it suitable for further development as a drug candidate.

The future prospects for N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine are promising. Ongoing research aims to optimize its structure to enhance potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop prodrugs or formulations that can improve its delivery to specific tissues or organs. These advancements could lead to new treatments for a range of diseases where current therapies are limited or ineffective.

In conclusion, N-Boc-4-(2-(3-hydroxypropoxy)phenyl)piperazine (CAS No. 1255099-17-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.